DaMMarenediol II 3-O-caffeate
DaMMarenediol II 3-O-caffeate
Brand Name:
Vulcanchem
CAS No.:
171438-55-4
VCID:
VC0177477
InChI:
InChI=1S/C39H58O5/c1-25(2)10-9-20-39(8,43)28-17-22-37(6)27(28)13-15-32-36(5)21-19-33(35(3,4)31(36)18-23-38(32,37)7)44-34(42)16-12-26-11-14-29(40)30(41)24-26/h10-12,14,16,24,27-28,31-33,40-41,43H,9,13,15,17-23H2,1-8H3/b16-12+/t27-,28+,31+,32-,33+,36+,37-,38-,39+/m1/s1
SMILES:
CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)OC(=O)C=CC5=CC(=C(C=C5)O)O)C)C)C)O)C
Molecular Formula:
C38H56O5
Molecular Weight:
592.84824
DaMMarenediol II 3-O-caffeate
CAS No.: 171438-55-4
Main Products
VCID: VC0177477
Molecular Formula: C38H56O5
Molecular Weight: 592.84824
| CAS No. | 171438-55-4 |
|---|---|
| Product Name | DaMMarenediol II 3-O-caffeate |
| Molecular Formula | C38H56O5 |
| Molecular Weight | 592.84824 |
| IUPAC Name | [(3S,5R,8R,9R,10R,13R,14R,17S)-17-[(2S)-2-hydroxy-6-methylhept-5-en-2-yl]-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (E)-3-(3,4-dihydroxyphenyl)prop-2-enoate |
| Standard InChI | InChI=1S/C39H58O5/c1-25(2)10-9-20-39(8,43)28-17-22-37(6)27(28)13-15-32-36(5)21-19-33(35(3,4)31(36)18-23-38(32,37)7)44-34(42)16-12-26-11-14-29(40)30(41)24-26/h10-12,14,16,24,27-28,31-33,40-41,43H,9,13,15,17-23H2,1-8H3/b16-12+/t27-,28+,31+,32-,33+,36+,37-,38-,39+/m1/s1 |
| SMILES | CC(=CCCC(C)(C1CCC2(C1CCC3C2(CCC4C3(CCC(C4(C)C)OC(=O)C=CC5=CC(=C(C=C5)O)O)C)C)C)O)C |
| Appearance | Powder |
| PubChem Compound | 10746256 |
| Last Modified | Nov 17 2021 |
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